Cas no 303134-14-7 (4-[4-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]benzoic acid)

• Product Name: 4-[4-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]benzoic acid
• CAS No: 303134-14-7
• Molecular Formula: C₁₇H₂₄N₂O₄
• Molecular Weight: 320.383464813232
• MDL: MFCD12198408
• CID: 2196562

4-[4-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]benzoic acid Properties

Names and Identifiers

• 4-(4-Boc-1,4-diazepan-1-yl)benzoic acid
• tert-butyl 4-(4-carboxyphenyl)-1,4-diazepane-1-carboxylate
• 4-(4-Carboxyphenyl)hexahydro-1H-1,4-diazepine-1-carboxylic acid 1-tert-butyl ester
• 4-[4-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]benzoic acid

• MDL： MFCD12198408
• InChIKey： ODLYPZPRQQWXQS-UHFFFAOYSA-N
• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(22)19-10-4-9-18(11-12-19)14-7-5-13(6-8-14)15(20)21/h5-8H,4,9-12H2,1-3H3,(H,20,21)
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)O)=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Heavy Atom Count: 23
• Complexity: 425
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives